Glucose Permeability in Liposomal Membranes
In a comparative study of sterol effects on liposomal membrane permeability, i-cholesteryl methyl ether reduced glucose permeability to 62% of the effect observed with native cholesterol, whereas cholesteryl ethyl ether showed only 33% activity [1]. Cholesteryl acetate and cholesteryl methoxymethyl ether exhibited no permeability-reducing effect at all [1]. This demonstrates that while the 3β-hydroxy group is not essential for membrane activity, the nature of the 3-position substituent critically modulates the magnitude of the permeability barrier.
| Evidence Dimension | Glucose permeability reduction in liposomal membranes |
|---|---|
| Target Compound Data | 62% of cholesterol effect |
| Comparator Or Baseline | Cholesterol: 100%; Cholesteryl ethyl ether: 33%; Cholesteryl acetate: 0%; Cholesteryl methoxymethyl ether: 0% |
| Quantified Difference | i-Cholesteryl methyl ether reduces glucose permeability 62% as effectively as cholesterol, 1.9× more effectively than cholesteryl ethyl ether, and infinitely more effectively than cholesteryl acetate and cholesteryl methoxymethyl ether |
| Conditions | Liposomal membranes composed of phosphatidylcholines; glucose permeability assay |
Why This Matters
Researchers requiring a partial but not complete preservation of cholesterol's membrane barrier function can use i-cholesteryl methyl ether to achieve a defined intermediate permeability state, unlike cholesteryl ethyl ether which provides only weak barrier activity or cholesteryl acetate which provides none.
- [1] Demel RA, et al. The effect of the sterol oxygen function on the interaction with phospholipids. Biochim Biophys Acta. 1984;771(2):142-50. doi:10.1016/0005-2736(84)90526-1. View Source
